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Compound of Interest

Compound Name: 10-Hydroxyamitriptyline

Cat. No.: B1197387

Get Quote

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Operational Context and Causality
10-Hydroxyamitriptyline (CAS: 1159-82-6) is a primary, pharmacologically active metabolite

of the tricyclic antidepressant amitriptyline. In laboratory settings—such as pharmacokinetic

profiling, forensic analysis, or environmental monitoring—handling this compound requires

strict operational controls. Because 10-hydroxyamitriptyline retains the ability to inhibit the

reuptake of norepinephrine and serotonin, accidental exposure or improper disposal poses

both acute occupational hazards and long-term environmental risks 1.

The causality behind our stringent disposal protocols is twofold:

Environmental Persistence: Psychiatric pharmaceuticals are not completely metabolized and

often resist standard wastewater treatment, leading to accumulation in aquatic ecosystems.

If sewered, they can disrupt local wildlife biomes 1.

Regulatory Compliance: Under the EPA's Resource Conservation and Recovery Act (RCRA)

and the Hazardous Waste Pharmaceutical Final Rule (40 CFR Part 266, Subpart P),
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sewering (disposing down the drain) of such active pharmaceutical ingredients is strictly

prohibited 2.

Physicochemical and Toxicity Profile
To design a self-validating safety protocol, one must first understand the quantitative properties

of the substance. The following data dictates our choices for compatible storage containers and

personal protective equipment (PPE).

Table 1: 10-Hydroxyamitriptyline Chemical and Safety Data

Property / Metric Value / Description Operational Implication

Molecular Formula C20H23NO

Organic nature requires

solvent-compatible waste

containers.

Molecular Weight 293.4 g/mol 3

High molecular weight solid;

prone to aerosolization as a

fine powder.

CAS Registry Number 1159-82-6 4
Essential for accurate EPA

hazardous waste manifesting.

GHS Classification H302: Harmful if swallowed 3

Mandates strict ingestion

controls; no eating/drinking in

the lab.

Vapor Pressure 5.23E-09 mmHg at 25°C 4

Low volatility, but dust

inhalation is a primary risk

during weighing.

Receptor Activity
Serotonin/Norepinephrine

Reuptake Inhibitor

Neurotoxic upon systemic

absorption; requires robust

dermal protection.

Waste Management Lifecycle
The disposal of 10-Hydroxyamitriptyline must follow a linear, heavily documented pathway to

ensure compliance with RCRA guidelines and prevent environmental release.
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Waste Generation
(10-Hydroxyamitriptyline)

Source Segregation
(Solid/Liquid/PPE)

Satellite Accumulation Area
(RCRA Compliant)

Profiling & EPA Manifesting
(Form 8700-22)

Licensed Transport
(Hazardous Waste Hauler)

Final Destruction
(High-Temp Incineration)

Click to download full resolution via product page

Lifecycle of 10-Hydroxyamitriptyline hazardous waste from generation to final destruction.

Step-by-Step Disposal Protocol
This self-validating protocol ensures that every action has a verifiable checkpoint, minimizing

the risk of non-compliance or exposure.

Phase 1: Segregation and Accumulation
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Causality: Mixing pharmaceutical waste with standard chemical waste can trigger dangerous

cross-reactions and exponentially increase disposal costs.

Establish a Satellite Accumulation Area (SAA): Designate a specific, labeled area at or near

the point of generation (the lab bench) 5.

Select Compatible Containers: Use chemically resistant, high-density polyethylene (HDPE)

containers for liquid waste (e.g., HPLC effluents containing the metabolite) and sealable,

puncture-resistant bins for solid waste (contaminated pipette tips, vials).

Labeling: Immediately affix a label reading "Hazardous Pharmaceutical Waste - Toxic" and

include the CAS number (1159-82-6) 5.

Validation Check: Ensure the label is visible and the container is kept securely closed

unless actively adding waste.

Phase 2: Deactivation and Preparation (For Liquid
Effluents)
Causality: Liquid chromatography effluents containing 10-hydroxyamitriptyline often include

organic modifiers (like methanol or acetonitrile), making the waste both toxic and flammable.

Consolidate Effluents: Transfer analytical waste into a grounded, vented carboy.

Avoid Drain Disposal: Under no circumstances should this mixture be poured down the sink.

The EPA's 2019 Hazardous Waste Pharmaceutical Final Rule strictly bans the sewering of

such compounds 2.

Secondary Containment: Place the primary waste carboy inside a secondary containment

tray capable of holding 110% of the primary container's volume.

Phase 3: Manifesting and Transport
Causality: The chain of custody must be unbroken to protect the facility from liability and ensure

the waste reaches a permitted Treatment, Storage, and Disposal Facility (TSDF).
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Inventory Logging: Record the exact volume and concentration of 10-hydroxyamitriptyline
waste generated.

EPA Manifesting: Complete the Uniform Hazardous Waste Manifest (EPA Form 8700-22)

prior to pickup 2.

Transfer to TSDF: Utilize a licensed hazardous waste transporter. The standard destruction

method for tricyclic antidepressants and their active metabolites is high-temperature

incineration, which completely breaks down the complex ring structures into harmless

combustion byproducts 6.

Emergency Spill Response Protocol
In the event of an accidental spill (e.g., dropping a glass vial of the reference standard), follow

these steps to contain the neurotoxic hazard:

Isolate the Area: Evacuate non-essential personnel from the immediate vicinity.

Don Advanced PPE: Put on a fitted N95 or P100 respirator (to prevent inhalation of

aerosolized powder), double nitrile gloves, and chemical splash goggles.

Containment:

For Powders: Do not dry sweep. Gently cover the powder with damp, absorbent paper

towels to prevent aerosolization.

For Liquids: Surround the spill with an inert absorbent material (e.g., vermiculite or

diatomaceous earth).

Collection: Carefully scoop the absorbed material using a non-sparking tool and place it into

a designated hazardous waste container.

Decontamination: Wash the spill surface with a mixture of water and a mild detergent,

followed by a solvent wipe (e.g., 70% ethanol) to remove any residual hydrophobic

compound. Dispose of all wipes as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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